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Compound of Interest

3-Methyl-1,2-thiazole-5-carboxylic
Compound Name: d
aci

cat. No.: B1606719

In the realm of drug discovery and materials science, heterocyclic scaffolds such as thiazoles
are foundational building blocks. Their utility in constructing novel molecular entities with
specific biological activities or material properties is well-documented.[1][2][3] The compound 3-
methyl-1,2-thiazole-5-carboxylic acid (PubChem CID: 274092) represents a key
intermediate, whose precise architecture dictates its reactivity and suitability for further
chemical modification.[4] An error in structural assignment at this fundamental stage can
compromise an entire research and development pipeline, leading to wasted resources and
invalid conclusions.

This guide, written from the perspective of a Senior Application Scientist, provides a
comprehensive, multi-technique approach to the definitive structure elucidation of 3-methyl-
1,2-thiazole-5-carboxylic acid. We will move beyond a simple recitation of methods to explain
the underlying logic, demonstrating how a confluence of spectroscopic data creates a self-
validating system for absolute structural confirmation.

Initial Hypothesis: The Proposed Molecular
Structure

Before any analysis, we begin with the hypothesized structure. This informs our experimental
design and allows us to predict the expected spectroscopic outcomes.
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Structure: 3-methyl-1,2-thiazole-5-carboxylic acid Molecular Formula: CsHsNO2S Key

Features:

A five-membered 1,2-thiazole aromatic ring.
A methyl group (-CHs) substituent.
A carboxylic acid (-COOH) substituent.

A single aromatic proton on the thiazole ring.

Our task is to prove, unequivocally, that the substituents are located at the C3 and C5

positions, respectively, and to confirm the overall connectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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